Cas no 37043-64-4 (2-(diethylamino)butanoic acid ethyl ester)

2-(diethylamino)butanoic acid ethyl ester structure
37043-64-4 structure
Product Name:2-(diethylamino)butanoic acid ethyl ester
CAS No:37043-64-4
MF:C10H21NO2
MW:187.27924323082
CID:921918
PubChem ID:142127
Update Time:2025-04-19

2-(diethylamino)butanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(diethylamino)butanoic acid ethyl ester
    • ethyl 2-(diethylamino)butanoate
    • butanoic acid, 2-(diethylamino)-, ethyl ester
    • SCHEMBL25338592
    • AKOS013986817
    • DTXSID00958214
    • 37043-64-4
    • Inchi: 1S/C10H21NO2/c1-5-9(10(12)13-8-4)11(6-2)7-3/h9H,5-8H2,1-4H3
    • InChI Key: QOMCCSFBJHLAFC-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(CC)N(CC)CC)=O

Computed Properties

  • Exact Mass: 187.15733
  • Monoisotopic Mass: 187.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54
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